Cas no 77768-02-6 (4-Methylpyrimidine-2-carbonitrile)

• Product Name: 4-Methylpyrimidine-2-carbonitrile
• CAS No: 77768-02-6
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD13190572
• CID: 550712
• PubChem ID: 12684324
• Update Time: 2025-04-19

4-Methylpyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyrimidine-2-carbonitrile
• 4-Methyl-2-pyrimidinecarbonitrile
• 2-Pyrimidinecarbonitrile, 4-methyl- (9CI)
• 2-Pyrimidinecarbonitrile,4-methyl-
• LogP
• 2-Cyano-4-methylpyrimidine
• 2-Pyrimidinecarbonitrile, 4-methyl-
• 4-methyl 2pyrimidincarbonitril
• 4-Methyl-pyrimidine-2-carbonitrile
• XXQWGLMZNGIYQY-UHFFFAOYSA-N
• 4-methyl pyrimidine-2-carbonitrile
• TRA0070020
• PB33166
• SCHEMBL109350
• AM20120565
• 77768-02-6
• 2-Pyrimidinecarbonitrile,4-methyl-(9ci)
• SY021930
• A865161
• AC-28231
• CS-11465
• Z1255436519
• CS-W003852
• FT-0647270
• MFCD13190572
• AKOS016001530
• EN300-188660
• BB 0262762
• DTXSID00506815
• YSWG212

• MDL： MFCD13190572
• Inchi： 1S/C6H5N3/c1-5-2-3-8-6(4-7)9-5/h2-3H,1H3
• InChI Key： XXQWGLMZNGIYQY-UHFFFAOYSA-N
• SMILES： N1C(C#N)=NC=CC=1C

Computed Properties

• Exact Mass: 119.048347172g/mol
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 0.7

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52-57 ºC (ligroine )
• Boiling Point: 264.9±33.0 ºC (760 Torr),
• Flash Point: 100.9±10.6 ºC,
• Refractive Index: 1.531
• Solubility: Slightly soluble (9.3 g/l) (25 º C),
• PSA: 49.57000
• LogP: 0.65668

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives